Cas no 2169039-69-2 (2-(5-amino-2-methylphenyl)piperidin-4-amine)

• Product Name: 2-(5-amino-2-methylphenyl)piperidin-4-amine
• CAS No: 2169039-69-2
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 6296120
• PubChem ID: 165843358
• Update Time: 2025-11-05

2-(5-amino-2-methylphenyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-2-methylphenyl)piperidin-4-amine
• EN300-1476463
• 2169039-69-2

• Inchi： 1S/C12H19N3/c1-8-2-3-9(13)6-11(8)12-7-10(14)4-5-15-12/h2-3,6,10,12,15H,4-5,7,13-14H2,1H3
• InChI Key： GJBFVDKETCZLCP-UHFFFAOYSA-N
• SMILES： N1CCC(CC1C1C=C(C=CC=1C)N)N

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-(5-amino-2-methylphenyl)piperidin-4-amine

Recent Advances in the Study of 2-(5-amino-2-methylphenyl)piperidin-4-amine (CAS: 2169039-69-2)

The compound 2-(5-amino-2-methylphenyl)piperidin-4-amine (CAS: 2169039-69-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine and phenylamine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of investigation has been the compound's interaction with central nervous system (CNS) targets. Preliminary data suggest that 2-(5-amino-2-methylphenyl)piperidin-4-amine exhibits high affinity for specific neurotransmitter receptors, making it a candidate for the treatment of neurological disorders such as depression, anxiety, and schizophrenia. Researchers have employed advanced computational modeling and in vitro assays to map its binding kinetics and selectivity profiles, providing a foundation for further optimization.

In addition to its CNS applications, recent studies have explored the compound's potential in oncology. A 2023 publication in the Journal of Medicinal Chemistry reported that derivatives of 2-(5-amino-2-methylphenyl)piperidin-4-amine demonstrated significant inhibitory effects on certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in malignancies.

The synthetic accessibility of 2-(5-amino-2-methylphenyl)piperidin-4-amine has also been a focal point of recent research. A team at the University of Cambridge developed a novel, high-yield synthesis route that minimizes the use of hazardous reagents and reduces production costs. This advancement is particularly relevant for scaling up production for preclinical and clinical trials, addressing one of the major bottlenecks in drug development.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, including its metabolic stability and bioavailability, require further optimization. Recent in vivo studies have highlighted variability in absorption rates across different animal models, suggesting the need for structural modifications to enhance its drug-like properties. Researchers are currently exploring prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, 2-(5-amino-2-methylphenyl)piperidin-4-amine (CAS: 2169039-69-2) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to refine its pharmacological profile and translate these findings into viable clinical candidates. The compound's dual applicability in CNS disorders and oncology underscores its significance in modern drug discovery, making it a focal point for interdisciplinary collaboration.